Cas no 324538-93-4 (ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate
• CAS No: 324538-93-4
• MF: C₂₀H₁₃BrCl₂O₆
• MW: 500.123623609543
• CID: 5446870
• PubChem ID: 2384982
• Update Time: 2025-05-20

ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1611556
• ethyl 4-bromo-5-(2,4-dichlorobenzoyl)oxy-2-formyl-7-methyl-1-benzofuran-3-carboxylate
• 324538-93-4
• ethyl 4-bromo-5-((2,4-dichlorobenzoyl)oxy)-2-formyl-7-methylbenzofuran-3-carboxylate
• Z56823175
• Oprea1_323560
• AKOS001027233
• HMS588J06
• F0062-0030
• ETHYL 4-BROMO-5-(2,4-DICHLOROBENZOYLOXY)-2-FORMYL-7-METHYL-1-BENZOFURAN-3-CARBOXYLATE
• ChemDiv1_000556
• Ethyl 4-bromo-5-[(2,4-dichlorobenzoyl)oxy]-2-formyl-7-methyl-3-benzofurancarboxylate
• ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate

• Inchi： 1S/C20H13BrCl2O6/c1-3-27-20(26)15-14(8-24)28-18-9(2)6-13(17(21)16(15)18)29-19(25)11-5-4-10(22)7-12(11)23/h4-8H,3H2,1-2H3
• InChI Key： BMCVTEPMYHAWMJ-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=C(OC(=O)C3=CC=C(Cl)C=C3Cl)C(Br)=C2C(C(OCC)=O)=C1C=O

Computed Properties

• Exact Mass: 497.92726g/mol
• Monoisotopic Mass: 497.92726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.601±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 639.0±55.0 °C(Predicted)

Additional information on ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-93-4)

Ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate (CAS No. 324538-93-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of this compound can be represented as C₁₆H₉Br₂Cl₂NO₈, reflecting its complex composition. The presence of multiple substituents, including bromine, chlorine, and formyl groups, contributes to its reactivity and potential applications in medicinal chemistry. Specifically, the 4-bromo and 5-(2,4-dichlorobenzoyloxy) moieties are particularly noteworthy, as they provide sites for further functionalization and modification.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structure of ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate aligns well with the structural requirements of many bioactive molecules, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The formyl group at the 2-position and the ester group at the 3-position provide opportunities for further derivatization, allowing chemists to tailor the molecule for specific biological targets. Additionally, the presence of bromine and chlorine atoms enhances its utility as a building block in organic synthesis.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery. For instance, researchers have demonstrated that certain benzofuran-based compounds exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. The< strong>4-bromo and 5-(2,4-dichlorobenzoyloxy) substituents in ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate may contribute to its ability to interact with biological targets in a similar manner.

The< strong>formyl group is particularly significant, as it can undergo condensation reactions with various nucleophiles to form new heterocyclic structures. This reactivity makes it an excellent candidate for constructing more complex molecules with tailored biological activities. Furthermore, the< strong>methyl group at the 7-position adds another layer of structural complexity, which can influence the compound's solubility and metabolic stability.

In conclusion, ethyl 4-bromo-5-(2,4-dichlorobenzoyloxy)-2-formyl-7-methyl-1-benzofuran-3-carboxylate is a versatile and multifunctional compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules targeting various therapeutic areas. As research in this field continues to advance, compounds like this are expected to play a crucial role in the development of novel drugs.